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Reported Gold

Halide
Method Lixiviant | System Recovery Experimental Conditions / Notes
Efficiency
Chloride Cupric Chloride / Ferric  Up to 96.5% Pilot plant processing refractory sulphide
Leaching Chloride (pilot plant) [1] concentrate (58.6 g/t Au) [1].
~93% (second Two-stage leaching of electronic waste;
stage) [2] first stage removed base metals, second
stage recovered gold at ORP > 1100 mV
[2].
Bromide N-Bromosuccinimide 99% (pure gold), Laboratory scale using pure gold
Leaching (NBS) 61% (WEEE powder and Waste Electronic and
dust) [3] Electrical Equipment (WEEE) dust [3].
lodide lodine-lodide System High selectivity Noted for its ability to operate under
Leaching for gold [4] relatively mild conditions [4].
Composite Trichloroisocyanuric 53% (WEEE Laboratory scale; noted for lower
Halogen Acid (TCICA) dust) [3] toxicity. A 2025 study confirms its

efficacy for ore and e-waste [3] [5].
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Reported Gold

Halide
Method Lixiviant | System Recovery Experimental Conditions / Notes
Efficiency
Tribromoisocyanuric 29% (WEEE Laboratory scale; also identified as a
Acid (TBICA) dust) [3] lower-toxicity option [3].

Halide Leaching Chemistry and Mechanisms

Halide ions (chloride CI~, bromide Br~, iodide I7) form stable, soluble complexes with gold in the presence
of an oxidizing agent, which pulls gold into solution [2] [4]. The stability of these gold-halide complexes
follows the order I~ > Br~ > CI~ > F~, according to the Hard and Soft Acids and Bases (HSAB) theory,

making iodide the most effective complexer [2].

The diagram below illustrates the electrochemical mechanism of gold leaching in a chlorine-based system,

which involves oxidation at the gold surface and reduction of the oxidant.
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Electrochemical Mechanism of Gold Chloride Leaching
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Anodic Reaction (Gold Dissolution)
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Cathodic Reaction (Oxidant Reduction) )

[Oxidant +e~ - Reduced Speciesj

For other precious metals like platinum (Pt) and palladium (Pd), the mechanism involves forming chloro-

complexes in higher oxidation states (e.g., Pt** and Pd?*), which also requires a high chloride concentration

and a strong oxidizing environment [2].

Detailed Experimental Protocols

The experimental workflow for halide leaching typically involves preparation, leaching, and analysis stages.

The specific parameters vary based on the halide and ore type, but the core methodology is consistent.

¢ 1. Feedstock Preparation: The gold-containing material (ore, concentrate, or e-waste) is dried,

homogenized, and ground to a specific particle size to ensure consistent reactivity [2] [3].
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2. Lixiviant Preparation: The halide leaching solution is prepared by dissolving the chosen reagent
in water. The pH is adjusted, often to acidic conditions (< pH 3 for chloride systems), using an acid
like sulfuric acid or HCI [2].
¢ 3. Leaching Reaction:
o The prepared feedstock is mixed with the lixiviant in a reactor to form a pulp.
¢ 4. Monitoring and Control: The Oxidation-Reduction Potential (ORP) is a critical parameter and
must be carefully monitored and maintained at a high level (e.g., > 400 mV for chloride, > 1100 mV
for selective e-waste leaching) using a controlled oxidant addition [2].
¢ 5. Solid-Liquid Separation: After the leaching period, the mixture is filtered. The solid residue is
washed, and the liquid leachate (pregnant solution) is collected for gold recovery [1].
e 6. Gold Recovery and Analysis: Gold is typically recovered from the leachate by adsorption onto
activated carbon [1] [4]. The gold content in the solution, the solid residues, and the loaded carbon is
analyzed using techniques like Atomic Absorption Spectroscopy (AAS) or Inductively Coupled Plasma
(ICP) to calculate the recovery efficiency [3].

Key Factors Influencing Leaching Efficiency

¢ Lixiviant and Oxidant Concentration: Higher initial concentrations of halide and oxidant generally
accelerate the leaching kinetics and can increase the ultimate gold extraction yield [2]. However, this
must be balanced against increased reagent costs and potential corrosion.

o Temperature: Elevated temperature typically enhances the reaction kinetics and gold recovery [2].
The Intec Gold Process, for example, operates at "moderate temperature™ [1].

¢ Particle Size: Finer particle sizes increase the surface area exposed to the lixiviant, generally leading
to faster and more complete gold dissolution [2].

e Pulp Density: This refers to the solid-to-liquid ratio in the pulp. Higher pulp densities can be more
economical but may lead to increased viscosity, poorer mixing, and lower per-pass efficiency,
requiring optimization [2].

¢ pH and Eh (ORP): The solution's acidity and oxidation potential are crucial and interdependent. A
high ORP is necessary to oxidize gold, and a low pH (<3 for chloride systems) helps maintain chlorine
in its active form and prevents the precipitation of gold complexes [2].

Emerging Applications and Future Outlook

Halide methods are particularly promising for urban mining, specifically the recovery of gold from
electronic waste (e-waste) [2] [3] [5]. Research into organic halides like N-bromosuccinimide (NBS) and
trichloroisocyanuric acid (TCICA) is growing, as they can be more selective and pose lower environmental

risks compared to traditional reagents [3]. A key operational advantage is the ability to perform selective
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leaching, where base metals are first dissolved at a lower ORP, leaving gold for a subsequent high-ORP

leaching stage, thus producing a purer gold solution [2].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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